Cas no 2138191-89-4 (3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol)

• Product Name: 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol
• CAS No: 2138191-89-4
• MF: C₂₆H₃₂N₂O
• MW: 388.545086860657
• CID: 5766334
• PubChem ID: 137702741
• Update Time: 2025-10-30

3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol
• EN300-718076
• 2138191-89-4
• 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

• Inchi： 1S/C26H32N2O/c1-3-19-28(2)20-25(21-29)27-26(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18,25,27,29H,3,19-21H2,1-2H3
• InChI Key： KWBVKLYLULMNBC-UHFFFAOYSA-N
• SMILES： OCC(CN(C)CCC)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.251463648g/mol
• Monoisotopic Mass: 388.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS No. 2138191-89-4)

3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol is a complex organic compound with the CAS registry number 2138191-89-4. This compound belongs to the class of tertiary amines and is characterized by its unique structure, which includes a triphenylmethyl group and a methylpropylamine moiety. The molecule's structure makes it a valuable intermediate in various chemical synthesis processes, particularly in the pharmaceutical and fine chemical industries.

The synthesis of 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol typically involves multi-step reactions, often starting from readily available starting materials such as alcohols and amines. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have also explored green chemistry approaches to synthesize this compound, utilizing biocatalysts and environmentally friendly solvents to minimize ecological impact.

One of the most significant applications of 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol is in the field of medicinal chemistry. This compound serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, recent studies have highlighted its role in the development of neuroprotective agents and anti-inflammatory drugs, where its stereochemistry plays a critical role in determining biological activity.

Moreover, the compound's ability to act as a versatile building block has led to its use in the construction of complex heterocyclic frameworks, which are essential components of many natural products and synthetic drugs. The integration of 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol into these frameworks has been facilitated by modern computational chemistry tools, allowing researchers to predict and optimize reaction pathways with unprecedented accuracy.

In terms of physical properties, 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol exhibits a melting point of approximately 75°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. Recent spectroscopic studies have provided detailed insights into its molecular conformation, revealing that the triphenylmethyl group adopts a rigid structure that enhances the compound's stability.

The environmental impact of 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol has also been a topic of interest among researchers. Studies have shown that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, with complete mineralization achieved within 60 days. This information is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

In conclusion, 3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS No. 2138191-89) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an even more prominent role in the development of innovative chemical products.